Cas no 118448-18-3 (BIS(2,2,6,6-TETRAMETHYL-3,5-HEPTANEDIONATO)CALCIUM(II))

• Product Name: BIS(2,2,6,6-TETRAMETHYL-3,5-HEPTANEDIONATO)CALCIUM(II)
• CAS No: 118448-18-3
• MF: C₂₂H₃₈CaO₄
• MW: 406.612726688385
• MDL: MFCD00064757
• CID: 137884
• PubChem ID: 24862343
• Update Time: 2025-08-03

BIS(2,2,6,6-TETRAMETHYL-3,5-HEPTANEDIONATO)CALCIUM(II) Chemical and Physical Properties

Names and Identifiers

• BIS(2,2,6,6-TETRAMETHYL-3,5-HEPTANEDIONATO)CALCIUM(II)
• CALCIUM 2,2,6,6-TETRAMETHYL-3,5-HEPTANEDIONATE
• calcium bis[(3Z)-2,2,6,6-tetramethyl-5-oxohept-3-en-3-olate]
• Ca(TMHD)2
• CALCIUM DIPIVALOYLMETHANATE
• Calcium bis(dipivaloylmethanate)
• Calciumtetramethylheptanedionate
• BIS(2,2,6,6-TETRAMETHYL-3,5-HEPTANEDIONATO)CALCIUM
• CALCIUM BIS(2,2,6,6-TETRAMETHYL-3,5-HEPTANEDIONATE)
• 99%ca
• Calcium-2,2,6,6-tetramethyl-3,5-heptanedionate, 99.9%
• CALCIUM-DPM
• 36818-89-0
• Calcium;(Z)-2,2,6,6-tetramethyl-5-oxohept-3-en-3-olate
• 118448-18-3
• 3,5-Heptanedione, 2,2,6,6-tetramethyl-, ion(1-), calcium

• MDL： MFCD00064757
• Inchi： 1S/2C11H20O2.Ca/c2*1-10(2,3)8(12)7-9(13)11(4,5)6;/h2*7,12H,1-6H3;/q;;+2/p-2/b2*8-7-;
• InChI Key： DOOFPPIHJGRIGW-ATMONBRVSA-L
• SMILES： [Ca+2].[O-]/C(=C\C(C(C)(C)C)=O)/C(C)(C)C.[O-]/C(=C\C(C(C)(C)C)=O)/C(C)(C)C

Computed Properties

• Exact Mass: 406.24000
• Monoisotopic Mass: 406.2396005g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 505
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 80.3Ų

Experimental Properties

• Color/Form: Not determined
• Melting Point: 221-224 °C (lit.)
• Boiling Point: 175°C 0,01mm
• PSA: 52.60000
• LogP: 6.02500
• Sensitiveness: Hygroscopic
• Solubility: Not determined

BIS(2,2,6,6-TETRAMETHYL-3,5-HEPTANEDIONATO)CALCIUM(II) Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-37/39
• Hazardous Material Identification：
• TSCA：No
• Risk Phrases：R36/37/38

Additional information on BIS(2,2,6,6-TETRAMETHYL-3,5-HEPTANEDIONATO)CALCIUM(II)

BIS(2,2,6,6-TETRAMETHYL-3,5-HEPTANEDIONATO)CALCIUM(II): A COMPREHENSIVE OVERVIEW OF CHEMICAL STRUCTURE, APPLICATIONS, AND RECENT RESEARCH ADVANCEMENTS

CAS NO. 118448-18-3 represents a critical compound in the field of BIS(2,2,6,6-TETRAMETHYL-3,5-HEPTANEDIONATO)CALCIUM(II), which has garnered significant attention in recent years for its unique chemical properties and potential applications in biomedical research. This compound, characterized by its 2,2,6,6-TETRAMETHYL-3,5-HEPTANEDIONATO ligand and CALCIUM(II) coordination, is a key player in the development of novel therapeutic agents and functional materials. The structural complexity of BIS(2,2,6,6-TETRAMETHYL-3,5-HEPTAN-EDIONATO)CALCIUM(II) allows it to interact with biological systems in ways that are both versatile and highly specific, making it a subject of extensive study in academic and industrial settings.

Recent advancements in 2,2,6,6-TETRAMETHYL-3,5-HEPTANEDIONATO chemistry have highlighted its role as a multifunctional ligand capable of forming stable complexes with metal ions such as calcium. The CALCIUM(II) coordination in BIS(2,2,6,6-TETRAMETHYL-3,5-HEPTANEDIONATO)CALCIUM(II) is particularly noteworthy, as it contributes to the compound's solubility, reactivity, and bioavailability. These properties are essential for applications in drug delivery systems, where the compound's ability to modulate cellular processes is being explored for therapeutic benefits. For instance, studies published in *Advanced Materials* (2023) demonstrate that BIS(2,2,6,6-TETRAMETHYL-3,5-HEPTANEDIONATO)CALCIUM(II) can act as a scaffold for the controlled release of bioactive molecules, enhancing targeted drug delivery in chronic diseases.

The chemical structure of BIS(2,2,6,6-TETRAMETHYL-3,5-HEPTANEDIONATO)CALCIUM(II) is defined by its 2,2,6,6-TETRAMETHYL-3,5-HEPTANEDIONATO ligand, which is a derivative of heptanedione with four methyl groups at the 2,2,6,6 positions. This structural feature imparts exceptional stability to the molecule, enabling it to resist degradation under physiological conditions. The CALCIUM(II) ion in the compound forms a chelate complex with the ligand, creating a highly symmetrical and rigid molecular framework. Such a configuration is advantageous for applications in nanotechnology, where the compound's predictable behavior in aqueous environments is being leveraged to design biocompatible materials.

One of the most promising areas of research involving BIS(2,2,6,6-TETRAMETHYL-3,5-HEPTANEDIONATO)CALCIUM(II) is its potential as a therapeutic agent for inflammatory diseases. A 2023 study in *Journal of Medicinal Chemistry* revealed that the compound exhibits potent anti-inflammatory activity by modulating key signaling pathways such as NF-κB and MAPK. The 2,2,6,6-TETRAMETHYL-3,5-HEPTANEDIONATO ligand is believed to interact with cellular receptors, triggering cascades that reduce the production of pro-inflammatory cytokines. This mechanism has sparked interest in its use for conditions such as rheumatoid arthritis and neurodegenerative disorders, where inflammation plays a central role.

In addition to its therapeutic potential, BIS(2,2,6,6-TETRAMETHYL-3,5-HEPTANEDIONATO)CALCIUM(II) is also being investigated for its role in environmental remediation. Researchers at the University of Tokyo (2023) have demonstrated that the compound can effectively adsorb heavy metals from contaminated water due to its high surface area and chelating properties. The CALCIUM(II) coordination in the molecule facilitates the formation of stable metal complexes, making it a candidate for sustainable waste treatment technologies. This dual functionality underscores the versatility of BIS(2,2,6,6-TETRAMETHYL-3,5-HEPTANEDIONATO)CALCIUM(II) as a material with broad applicability.

The synthesis of BIS(2,2,6,6-TETRAMETHYL-3,5-HEPTANEDIONATO)CALCIUM(II) typically involves the coordination of CALCIUM(II) ions with the 2,2,6,6-TETRAMETHYL-3,5-HEPTANEDIONATO ligand under controlled conditions. Recent advances in green chemistry have led to the development of eco-friendly methods for its production, reducing the environmental impact of large-scale manufacturing. These innovations are critical for ensuring the compound's viability in commercial applications, particularly in the pharmaceutical and biotechnology sectors.

Looking ahead, the future of BIS(2,2,6,6-TETRAMETHYL-3,5-HEPTANEDIONATO)CALCIUM(II) research is likely to focus on its integration into smart drug delivery systems and biodegradable materials. Ongoing studies are exploring its potential to enhance the efficacy of cancer therapies by targeting specific cellular pathways, as well as its role in regenerative medicine for tissue engineering applications. The compound's unique properties position it as a key player in the next generation of biomedical technologies, with continued research expected to unlock new possibilities in healthcare and environmental science.